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  4. N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide
N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide
Brand Name: Vulcanchem
CAS No.: 846598-36-5
VCID: VC0356814
InChI: InChI=1S/C25H19F2N5O3/c1-14-5-3-9-31-21(14)29-23-17(25(31)34)11-15(12-28)22(32(23)13-16-6-4-10-35-16)30-24(33)20-18(26)7-2-8-19(20)27/h2-3,5,7-9,11,16H,4,6,10,13H2,1H3
SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=C(C=CC=C4F)F)N3CC5CCCO5)C#N
Molecular Formula: C25H19F2N5O3
Molecular Weight: 475.4g/mol

N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide

CAS No.: 846598-36-5

Main Products

VCID: VC0356814

Molecular Formula: C25H19F2N5O3

Molecular Weight: 475.4g/mol

N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide - 846598-36-5

CAS No. 846598-36-5
Product Name N-[5-Cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide
Molecular Formula C25H19F2N5O3
Molecular Weight 475.4g/mol
IUPAC Name N-[5-cyano-11-methyl-2-oxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-6-ylidene]-2,6-difluorobenzamide
Standard InChI InChI=1S/C25H19F2N5O3/c1-14-5-3-9-31-21(14)29-23-17(25(31)34)11-15(12-28)22(32(23)13-16-6-4-10-35-16)30-24(33)20-18(26)7-2-8-19(20)27/h2-3,5,7-9,11,16H,4,6,10,13H2,1H3
Standard InChIKey FWKBZLKNLUKWQE-UHFFFAOYSA-N
SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=C(C=CC=C4F)F)N3CC5CCCO5)C#N
Canonical SMILES CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=NC(=O)C4=C(C=CC=C4F)F)N3CC5CCCO5)C#N
PubChem Compound 3879719
Last Modified Nov 11 2021
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